3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95%

• IUPAC Name: 3-(1-benzothiophen-2-yl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H9NOS/c15-13-10(5-3-7-14-13)12-8-9-4-1-2-6-11(9)16-12/h1-8H,(H,14,15)
• InChI Key: WJJDRTWQMQZYFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC=CNC3=O
• Molecular Formula: C13H9NOS
• Molecular Weight: 227.28 g/mol

Description

3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95% (3-BTH) is a synthetic organic compound with a wide range of applications in scientific research. It is a white powder with a melting point of approximately 135 °C, and is soluble in water, alcohols, and most organic solvents. 3-BTH is a versatile synthetic intermediate used in many chemical reactions and processes, and is the starting material for a variety of compounds.

Mechanism Of Action

3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95% is believed to act as a chelating agent, forming complexes with metal ions such as copper, iron, and zinc. These complexes can then be used as catalysts in various chemical reactions. Additionally, 3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95% is believed to act as a Lewis acid, which can react with Lewis bases, such as amines, to form adducts.
Biochemical and Physiological Effects
3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95% has been studied for its potential biochemical and physiological effects. In vitro studies have shown that it has antioxidant and anti-inflammatory activity, as well as the ability to inhibit the growth of certain bacteria and fungi. However, further research is needed to determine its potential effects in vivo.

Advantages And Limitations For Lab Experiments

The main advantage of 3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95% is its versatility, as it can be used as a starting material for a variety of compounds and as a reagent in various chemical reactions. Additionally, it is relatively inexpensive and easy to obtain. However, it is not without its limitations; it is not water-soluble, so it must be dissolved in an organic solvent before use. Additionally, it is not very stable, and must be stored in a cool, dry place.

Future Directions

The potential applications of 3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95% are vast, and further research is needed to fully explore its potential. Possible future directions include further exploration of its biochemical and physiological effects, development of new synthetic routes for its synthesis, and exploration of its potential applications in the fields of medicinal chemistry and organic synthesis. Additionally, further research could be conducted to explore its potential as a chelating agent and Lewis acid.

Synthesis Methods

3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95% can be synthesized by a variety of routes, including the reaction of benzoic anhydride with thiophenol, the reaction of benzoic acid with thiophenol, and the reaction of benzoic acid with thiophene-2-carboxylic acid. The reaction of benzoic anhydride with thiophenol is the most commonly used route for the synthesis of 3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95%. This reaction requires a strong base, such as potassium hydroxide or sodium hydroxide, and a strong acid, such as hydrochloric acid or sulfuric acid. The reaction is usually carried out in an organic solvent, such as dichloromethane or toluene.

Scientific Research Applications

3-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine, 95% is widely used in scientific research, particularly in the fields of medicinal chemistry and organic synthesis. It is used as a starting material for the synthesis of various compounds, including heterocyclic compounds, such as thiophene derivatives and pyridine derivatives, and pharmaceuticals, such as antifungal agents and antimicrobial agents. It is also used as a reagent in the synthesis of other compounds, such as dyes, pigments, and polymers.